Cas no 2137561-24-9 (4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane)

• Product Name: 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane
• CAS No: 2137561-24-9
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6433435
• PubChem ID: 165952226
• Update Time: 2025-07-02

4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane Chemical and Physical Properties

Names and Identifiers

• 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane
• 2137561-24-9
• 4-[(1-iodo-2-methylpropan-2-yl)oxy]-2,6-dimethyloxane
• EN300-1133291

• Inchi： 1S/C11H21IO2/c1-8-5-10(6-9(2)13-8)14-11(3,4)7-12/h8-10H,5-7H2,1-4H3
• InChI Key： IFYWNEQGTVOBQB-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OC1CC(C)OC(C)C1

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane

Comprehensive Overview of 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane (CAS No. 2137561-24-9): Properties, Applications, and Industry Insights

The compound 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane (CAS No. 2137561-24-9) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. With its unique iodoalkyl and oxane structural features, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₂₁IO₂, highlights a balanced hydrophobicity and reactivity, making it valuable for cross-coupling reactions and etherification processes.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane. Researchers are exploring catalyst-free methods and solvent reduction to align with Sustainable Development Goals (SDGs). This aligns with frequent search queries like "eco-friendly synthesis of iodinated ethers" and "applications of oxane derivatives in drug discovery."

The compound’s stereochemistry and conformational stability are critical for its utility in asymmetric synthesis. Computational studies using DFT (Density Functional Theory) models, often searched alongside "CAS 2137561-24-9 molecular dynamics," predict its behavior in enantioselective catalysis. Such insights are vital for designing chiral auxiliaries or ligands in medicinal chemistry.

In the pharmaceutical sector, 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane is investigated for its potential in prodrug formulations. Its lipophilic nature enhances membrane permeability, addressing common search terms like "improving drug bioavailability". Additionally, its iodine moiety offers opportunities for radiolabeling, relevant to queries such as "PET tracer development."

Agrochemical applications leverage the compound’s herbicidal and fungicidal properties. Patents disclose its use in crop protection agents, resonating with searches for "next-generation agrochemical intermediates." Regulatory databases like the EPA and REACH provide guidelines for its safe handling, a topic frequently queried as "CAS 2137561-24-9 safety data."

Analytical characterization of 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane involves advanced techniques such as NMR, HPLC-MS, and X-ray crystallography. These methods, often searched as "structural elucidation of iodinated compounds," confirm its purity and regioselectivity. Stability studies under varying pH and temperature conditions are also documented.

Market analyses indicate growing demand for high-purity 2137561-24-9 in contract manufacturing. Sourcing queries like "reliable suppliers of 2,6-dimethyloxane derivatives" reflect industry needs. Competitive pricing and scalable synthesis remain key challenges, as noted in custom synthesis forums.

Future research may explore 4-(1-iodo-2-methylpropan-2-yl)oxy-2,6-dimethyloxane in nanomaterial functionalization or bioconjugation, aligning with trending topics like "smart drug delivery systems." Collaborative efforts between academia and industry will drive innovations, ensuring this compound’s relevance in cutting-edge science.